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Tetrathionic acid and its conjugate base, tetrathionate, are sulfur compounds that play a

multifaceted, though often secondary, role in the hydrometallurgical processing of gold. While

not employed as a primary lixiviant for dissolving gold from its ores, tetrathionate is a significant

intermediate in thiosulfate leaching systems and has found application as an eluting agent for

the recovery of gold from ion-exchange resins. This document provides detailed application

notes and protocols regarding the established uses of tetrathionate in gold processing,

focusing on its impact on thiosulfate leaching and its function in the elution of gold complexes.

Tetrathionate in the Context of Thiosulfate Leaching
of Gold
Thiosulfate leaching is a promising, non-toxic alternative to traditional cyanidation for gold

extraction.[1][2] In this process, thiosulfate ions (S₂O₃²⁻) complex with gold in an aqueous

solution. However, the chemistry of thiosulfate leaching is complex, and thiosulfate can oxidize

to form various polythionates, with tetrathionate (S₄O₆²⁻) being a prominent species.[3][4] The

formation of tetrathionate is often catalyzed by cupric ions (Cu²⁺), which are used to accelerate

the gold dissolution rate.[1]

Formation of Tetrathionate
In the copper-ammonia catalyzed thiosulfate leaching system, cupric tetra-amine complexes

act as an oxidizing agent. This complex facilitates the dissolution of gold but also promotes the
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oxidation of thiosulfate to tetrathionate.[1] The formation of tetrathionate and other

polythionates is a key factor in the consumption of thiosulfate.[2]

The pH of the leaching solution significantly influences the speciation of the thiosulfate

oxidation products. At a pH between 8.5 and 9, tetrathionate and pentathionate are the

predominant oxidation products.[5] As the pH increases to 10.4, the formation of trithionate and

sulfate becomes more favorable.[5]

Impact of Tetrathionate on Gold Recovery
The presence of tetrathionate in the pregnant leach solution can be detrimental to the overall

gold recovery process, particularly when using ion-exchange resins to adsorb the gold-

thiosulfate complex ([Au(S₂O₃)₂]³⁻).[1][2] Tetrathionate is a highly charged anion that competes

with the gold-thiosulfate complex for the active sites on the resin, leading to a significant

reduction in the resin's gold loading capacity.[1] Research has shown that even low

concentrations of tetrathionate can have a profound negative impact on gold adsorption.[1]

Experimental Protocols
Protocol for Evaluating the Effect of Tetrathionate on
Gold Adsorption on Resin
This protocol outlines a laboratory procedure to quantify the impact of tetrathionate on the

efficiency of gold recovery from a synthetic pregnant thiosulfate leach solution using a strong

base anion exchange resin.

Materials:

Synthetic pregnant leach solution:

Gold stock solution (e.g., 1000 ppm Au as KAu(CN)₂)

Sodium thiosulfate (Na₂S₂O₃·5H₂O)

Ammonia solution (NH₃)

Copper sulfate (CuSO₄·5H₂O)
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Potassium tetrathionate (K₂S₄O₆)

Strong base anion exchange resin

Deionized water

pH meter

Agitator (e.g., wrist-action shaker or roller)

ICP-OES or AAS for gold analysis

Procedure:

Preparation of Synthetic Pregnant Leach Solution:

Prepare a stock solution containing a known concentration of the gold-thiosulfate complex.

For example, dissolve appropriate amounts of sodium thiosulfate, ammonia, and copper

sulfate in deionized water. Add a precise volume of the gold stock solution to achieve the

desired gold concentration (e.g., 10 mg/L). Adjust the pH to the desired level (e.g., pH 9).

Introduction of Tetrathionate:

Create a series of test solutions by spiking the synthetic pregnant leach solution with

varying concentrations of potassium tetrathionate (e.g., 0 mM, 1 mM, 5 mM, 10 mM, 20

mM).

Resin Adsorption Test:

Add a known mass of the anion exchange resin (e.g., 1.0 g) to a fixed volume of each

tetrathionate-containing solution (e.g., 100 mL).

Agitate the mixtures for a predetermined time (e.g., 24 hours) to ensure equilibrium is

reached.

After agitation, separate the resin from the solution by filtration.

Analysis:
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Analyze the initial and final gold concentrations in the aqueous phase using ICP-OES or

AAS.

Calculate the gold loading on the resin using the following formula:

q = (C₀ - Cₑ) * V / m

Where:

q = gold loading on the resin (mg/g)

C₀ = initial gold concentration (mg/L)

Cₑ = equilibrium gold concentration (mg/L)

V = volume of the solution (L)

m = mass of the resin (g)

Protocol for Gold Elution from Resin using
Polythionates
This protocol describes a general procedure for eluting the gold-thiosulfate complex from a

loaded anion exchange resin using a polythionate solution.[6]

Materials:

Gold-loaded anion exchange resin

Eluting solution: A solution containing organic or inorganic base polythionates (including

tetrathionate) at a concentration of 0.2% to 10%.[6] A method for producing polythionates,

the Smolyaninov reaction, involves reacting SO₂ and H₂S in the presence of an organic

base.[6][7]

Elution column or vessel

Peristaltic pump
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Fraction collector

ICP-OES or AAS for gold analysis

Procedure:

Resin Loading:

Pack a known amount of the gold-loaded resin into an elution column.

Elution:

Pump the polythionate eluting solution through the column at a controlled flow rate.

Collect the eluate in fractions using a fraction collector.

Analysis:

Analyze the gold concentration in each fraction to generate an elution profile.

Continue the elution until the gold concentration in the eluate drops to a negligible level.

Gold Recovery:

The gold from the gold-rich eluate can be recovered through methods such as

cementation with a metal like zinc or by electrowinning.[6]

Quantitative Data
The presence of tetrathionate significantly impacts the efficiency of gold recovery on anion

exchange resins. The following table summarizes the detrimental effect of tetrathionate on gold

loading.

Tetrathionate
Concentration (M)

Approximate Decrease in
Gold Loading on Resin

Reference

0.01 Nearly 90% [1]
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Visualizations
Thiosulfate Leaching and the Role of Tetrathionate
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Caption: Workflow of thiosulfate gold leaching and recovery, highlighting the formation and

impact of tetrathionate.

Chemical Pathway of Tetrathionate Formation and
Decomposition
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Caption: Simplified chemical pathways for the formation and reaction of tetrathionate in

aqueous solutions.

Conclusion
Tetrathionic acid, in the form of the tetrathionate anion, is not utilized as a primary lixiviant in

gold leaching processes. Its significance lies in its role as a byproduct in thiosulfate leaching

systems, where its formation contributes to reagent consumption and adversely affects gold

recovery by competing with the gold-thiosulfate complex for adsorption on ion-exchange resins.

Conversely, polythionate solutions, which include tetrathionate, have been effectively used as

eluting agents to strip the adsorbed gold complex from these resins, thereby playing a crucial

role in the subsequent gold recovery steps. Understanding the chemistry of tetrathionate

formation and its interactions within the leaching and recovery circuits is essential for optimizing

the overall efficiency of thiosulfate-based gold extraction processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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